Cas no 89469-52-3 (4-Cyano-2-methoxybenzoic acid)

• Product Name: 4-Cyano-2-methoxybenzoic acid
• CAS No: 89469-52-3
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD11520909
• CID: 599537
• PubChem ID: 15166004
• Update Time: 2024-10-26

4-Cyano-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methoxybenzoic acid
• Benzoic acid, 4-cyano-2-methoxy-
• 2-Methoxy-4-cyanobenzoic acid
• 4-cyano-2-methoxy benzoic acid
• 2-methoxy-4-cyano-benzoic acid
• 2-methoxy-4-cyano benzoic acid
• ZMYZUBQHLGJMDS-UHFFFAOYSA-N
• 4810AC
• ST24043667
• 4-Cyano-2-methoxybenzoic acid (ACI)
• CL9446
• DB-340221
• EN300-114499
• 4-Cyano-2-methoxybenzoicacid
• SY111581
• DS-16537
• SCHEMBL1614434
• AKOS006324518
• 89469-52-3
• Z1198330390
• DTXSID30569433
• CS-W022170
• MFCD11520909

• MDL： MFCD11520909
• Inchi： 1S/C9H7NO3/c1-13-8-4-6(5-10)2-3-7(8)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： ZMYZUBQHLGJMDS-UHFFFAOYSA-N
• SMILES： N#CC1C=C(OC)C(C(O)=O)=CC=1

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.3

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 348.8±32.0 °C at 760 mmHg
• Flash Point: 164.8±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Cyano-2-methoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives